Cas no 2229076-69-9 (tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate
• CAS No: 2229076-69-9
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6092663
• PubChem ID: 165700084
• Update Time: 2025-06-08

tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate
• tert-butyl N-{5-[2-(aminomethyl)cyclopropyl]pyrimidin-2-yl}carbamate
• EN300-1887309
• 2229076-69-9

• Inchi： 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-11-15-6-9(7-16-11)10-4-8(10)5-14/h6-8,10H,4-5,14H2,1-3H3,(H,15,16,17,18)
• InChI Key： SLCLPGFPQMPBFM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C1CC1CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate

Introduction to Tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate (CAS No. 2229076-69-9)

Tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2229076-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine derivatives class, a family of molecules widely studied for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl moiety and the 5-2-(aminomethyl)cyclopropylpyrimidin-2-yl substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical reactions. Its stability and inertness under various conditions make it an ideal choice for modifying the reactivity of a molecule. In contrast, the 5-2-(aminomethyl)cyclopropylpyrimidin-2-yl moiety introduces a complex structural framework that can interact with biological targets in diverse ways. Pyrimidine derivatives are particularly interesting due to their resemblance to nucleic acid bases, which allows them to bind to DNA and RNA with high specificity.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine-based compounds in the development of novel therapeutic agents. For instance, modifications at the 2-position of the pyrimidine ring have been shown to enhance binding affinity to enzymes and receptors involved in critical biological pathways. The presence of an aminomethyl group further expands the possibilities for functionalization, enabling the design of molecules with tailored pharmacokinetic properties.

The synthesis of Tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between cyclopropylamine derivatives and pyrimidine precursors, followed by carbamate formation using tert-butanol as the protecting group. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can improve efficiency and reduce byproduct formation.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with target proteins relevant to various diseases. The combination of the tert-butyl group and the 5-2-(aminomethyl)cyclopropylpyrimidin-2-yl scaffold may confer unique binding properties that distinguish it from existing drugs. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of enzymes involved in cancer metabolism, inflammation, and other metabolic disorders.

One notable area of research is the investigation of pyrimidine derivatives as antiviral agents. The structural similarity between these compounds and natural nucleobases allows them to interfere with viral replication processes, such as reverse transcription or RNA synthesis. The specific modifications present in Tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate may enhance its ability to bind to viral enzymes while minimizing off-target effects on host cells.

Another exciting application lies in the field of kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. Pyrimidine-based inhibitors have shown great promise in targeting specific kinases, and the unique structure of this compound may allow it to selectively inhibit aberrantly active kinases without affecting normal cellular processes.

The pharmacokinetic profile of Tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate is also an important consideration for its potential therapeutic use. Factors such as solubility, bioavailability, metabolic stability, and clearance rates must be carefully evaluated to determine its suitability for clinical development. Computational modeling techniques can be employed to predict these properties before experimental testing, thereby saving time and resources in drug discovery pipelines.

In conclusion, Tert-butyl N-{5-2-(aminomethyl)cyclopropylpyrimidin-2-yl}carbamate (CAS No. 2229076-69-9) represents a fascinating example of how structural modifications can lead to novel biologically active molecules. Its unique combination of functional groups makes it a valuable tool for researchers exploring new therapeutic strategies across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing unmet medical needs through innovative drug design approaches.